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Compound of Interest

Compound Name: 2Ccpa sodium

Cat. No.: B15175746

For researchers and scientists at the forefront of drug development, the safe handling of novel
chemical compounds is paramount. This guide provides essential safety and logistical
information for managing 2Ccpa sodium, a lipid mediator used in research, ensuring the well-
being of laboratory personnel and the integrity of your work. While a specific Safety Data Sheet
(SDS) for 2Ccpa sodium is not readily available, this document outlines best practices based
on general laboratory safety principles and the known characteristics of this compound.

Immediate Safety and Personal Protective
Equipment (PPE)

As 2Ccpa sodium is a solid powder, the primary risks are inhalation and dermal contact.
Therefore, a comprehensive PPE strategy is crucial. The following table summarizes the
recommended PPE for handling 2Ccpa sodium.
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1-rated

Protects against
accidental splashes or

airborne particles.

Hand Protection

Nitrile Gloves

Standard laboratory

grade

Prevents direct skin
contact. Double-
gloving is
recommended when
handling the pure

solid.

Body Protection

Laboratory Coat

Fully buttoned

Protects skin and
personal clothing from

contamination.

Respiratory Protection

N95 or higher-rated

respirator

NIOSH-approved

Recommended when
weighing or
transferring the solid
powder to prevent
inhalation of fine

particles.

Operational Plan: From Receipt to Use

A clear and systematic operational plan minimizes the risk of exposure and ensures the

efficient use of 2Ccpa sodium in your research.

1. Receiving and Storage: Upon receipt, visually inspect the container for any damage. 2Ccpa

sodium should be stored in a cool, dry, and dark place. For short-term storage (days to

weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years),

store at -20°C.

2. Handling and Preparation of Solutions: All handling of solid 2Ccpa sodium should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risks. When preparing solutions, add the solid to the solvent slowly to avoid
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splashing. While the exact solubility in all solvents is yet to be determined, similar compounds
are soluble in aqueous buffers.

3. Spill Management: In the event of a small spill of solid 2Ccpa sodium, carefully sweep or
vacuum the material, avoiding dust generation, and place it in a sealed container for disposal.
For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it
in a sealed container for disposal. Ensure the spill area is thoroughly cleaned with an
appropriate solvent and decontaminated.

Disposal Plan: Responsible Waste Management

Proper disposal of 2Ccpa sodium and any contaminated materials is essential to protect the
environment and comply with regulations.

e Solid Waste: Collect unused 2Ccpa sodium and any contaminated disposable materials
(e.g., weigh boats, pipette tips, gloves) in a clearly labeled, sealed container for chemical
waste.

o Liquid Waste: Aqueous solutions of 2Ccpa sodium should be collected in a designated,
labeled waste container. Do not pour solutions down the drain unless permitted by your
institution's environmental health and safety (EHS) office.

» Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as chemical waste. Once clean, deface the label and dispose of the
container according to your institution's guidelines for non-hazardous waste.

Always consult your institution's EHS guidelines for specific disposal procedures.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2Ccpa sodium.
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Property Value
Molecular Formula C22H40NaO5P
Molecular Weight 438.52 g/mol
Appearance Solid powder
CAS Number 927880-40-8

Storage Temperature

Short-term: 0-4°C; Long-term: -20°C

Experimental Workflow: Safe Handling of 2Ccpa

Sodium

The following diagram illustrates a standard workflow for safely handling 2Ccpa sodium in a

laboratory setting.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
2Ccpa Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175746#personal-protective-equipment-for-
handling-2ccpa-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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